Cas no 5432-87-1 (Tetra-o-benzoyl-D-xylofuranose)

• Product Name: Tetra-o-benzoyl-D-xylofuranose
• CAS No: 5432-87-1
• MF: C₃₃H₂₆O₉
• MW: 566.554150104523
• MDL: MFCD00037898
• CID: 380399
• PubChem ID: 49773720
• Update Time: 2025-04-19

Tetra-o-benzoyl-D-xylofuranose Chemical and Physical Properties

Names and Identifiers

• a-D-Xylofuranose, tetrabenzoate(9CI)
• (3S)-1,2,3,4-tetrahydrobenzo[h]quinolin-3-ol
• TETRA-O-BENZOYL-D-XYLOFURANOSE
• 1,2,3,5-tetra-O-benzoyl-D-xylofuranose
• NSC 25067
• Tetra-O-benzoyl-alpha-D-xylofuranose
• (3R,4S,5R)-5-((Benzoyloxy)methyl)tetrahydrofuran-2,3,4-triyl tribenzoate
• BS-28632
• D-Xylofuranose tetrabenzoate
• 5432-87-1
• [(2R,3S,4R)-3,4,5-tribenzoyloxytetrahydrofuran-2-yl]methyl benzoate
• W-203048
• (3R,4S,5R)-5-(benzoyloxymethyl)tetrahydrofuran-2,3,4-triyl tribenzoate
• H12063
• (3R,4S,5R)-5-((Benzoyloxy)methyl)tetrahydrofuran-2,3,4-triyltribenzoate
• 1,2,3,4-TETRA-O-BENZOYL-D-XYLOFURANOSE
• [(2R,3S,4R)-3,4,5-tribenzoyloxyoxolan-2-yl]methyl benzoate
• [(2R,3S,4R)-3,4,5-TRIS(BENZOYLOXY)OXOLAN-2-YL]METHYL BENZOATE
• SCHEMBL6252668
• MFCD00037898
• Tetra-o-benzoyl-D-xylofuranose

• MDL： MFCD00037898
• Inchi： 1S/C33H26O9/c34-29(22-13-5-1-6-14-22)38-21-26-27(40-30(35)23-15-7-2-8-16-23)28(41-31(36)24-17-9-3-10-18-24)33(39-26)42-32(37)25-19-11-4-12-20-25/h1-20,26-28,33H,21H2/t26-,27+,28-,33?/m1/s1
• InChI Key： SVVKRZQAFRVDED-AKDVNAHLSA-N
• SMILES： O1C([C@@H]([C@H]([C@H]1COC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 566.15800
• Monoisotopic Mass: 566.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 42
• Rotatable Bond Count: 13
• Complexity: 911
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 114A^2

Experimental Properties

• Density: 1.36±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 165-166 ºC
• Boiling Point: 688.2°C at 760 mmHg
• Flash Point: 288.3°C
• Refractive Index: 1.639
• Solubility: Insuluble (5.2E-4 g/L) (25 ºC),
• PSA: 114.43000
• LogP: 4.87650